Cas no 1249488-48-9 ((4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine)

• Product Name: (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine
• CAS No: 1249488-48-9
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 5206907
• PubChem ID: 61652353
• Update Time: 2025-06-10

(4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-Chloro-3-fluorophenyl)methyl](3-methylbutan-2-yl)amine
• Benzenemethanamine, 4-chloro-N-(1,2-dimethylpropyl)-3-fluoro-
• (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine

• Inchi： 1S/C12H17ClFN/c1-8(2)9(3)15-7-10-4-5-11(13)12(14)6-10/h4-6,8-9,15H,7H2,1-3H3
• InChI Key： ZHOSOEHDNSZEQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CNC(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Additional information on (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine

Comprehensive Analysis of (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine (CAS No. 1249488-48-9)

The compound (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine (CAS No. 1249488-48-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a halogenated phenyl ring and a branched amine side chain, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their enhanced stability and bioavailability. The presence of both chloro and fluoro substituents in (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine makes it a valuable intermediate in synthetic chemistry. This compound aligns with current trends in green chemistry, as scientists explore eco-friendly methods for its synthesis and purification.

One of the most frequently asked questions about CAS No. 1249488-48-9 revolves around its solubility and reactivity. Studies indicate that this compound demonstrates moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and acetonitrile, which is crucial for its application in high-throughput screening assays. Additionally, its amine functionality allows for further derivatization, enabling the creation of diverse molecular libraries for structure-activity relationship (SAR) studies.

The pharmacokinetic profile of (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine is another area of active investigation. Researchers are examining its metabolic stability and cell permeability, which are critical factors in drug development. Recent advancements in computational chemistry have facilitated the prediction of its interactions with biological targets, reducing the need for extensive experimental trials.

From an industrial perspective, the scalability of CAS No. 1249488-48-9 production is a key consideration. Manufacturers are optimizing catalytic processes to achieve higher yields and minimize waste. The compound’s compatibility with continuous flow chemistry techniques has also been explored, offering a more sustainable alternative to traditional batch synthesis.

In the context of intellectual property, several patents have been filed for derivatives of (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine, highlighting its commercial potential. These patents often focus on its use in central nervous system (CNS) therapies and anti-inflammatory agents, reflecting the growing interest in neurological and immunological applications.

Environmental and safety assessments of CAS No. 1249488-48-9 are equally important. Regulatory agencies require detailed toxicity studies to ensure its safe handling and disposal. Preliminary data suggest that the compound exhibits low acute toxicity, but long-term exposure effects are still under evaluation.

Looking ahead, the integration of artificial intelligence (AI) in chemical research could revolutionize the study of (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine. AI-driven platforms are being developed to predict its biological activity and optimize synthesis routes, accelerating the pace of innovation.

In summary, (4-chloro-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine (CAS No. 1249488-48-9) represents a promising compound with multifaceted applications. Its unique chemical properties, combined with advancements in synthetic and computational methodologies, position it as a valuable asset in modern scientific research.